[(2-Bromo-4-chlorophenyl)methyl](tert-butyl)amine

Lipophilicity LogP Drug-likeness
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H15BrClN
Molecular Weight 276.60 g/mol
Cat. No. B13278874
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name[(2-Bromo-4-chlorophenyl)methyl](tert-butyl)amine
Molecular FormulaC11H15BrClN
Molecular Weight276.60 g/mol
Structural Identifiers
SMILESCC(C)(C)NCC1=C(C=C(C=C1)Cl)Br
InChIInChI=1S/C11H15BrClN/c1-11(2,3)14-7-8-4-5-9(13)6-10(8)12/h4-6,14H,7H2,1-3H3
InChIKeyDFSHDMHDBDMGSM-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

[(2-Bromo-4-chlorophenyl)methyl](tert-butyl)amine – Halogenated Benzylamine Building Block


[(2-Bromo-4-chlorophenyl)methyl](tert-butyl)amine (CAS 1485856-95-8) is a halogenated aromatic secondary amine belonging to the N-tert-butyl benzylamine class . It features a 2-bromo-4-chloro substitution pattern on the phenyl ring linked via a methylene bridge to a sterically demanding tert-butylamine group (molecular formula C₁₁H₁₅BrClN, MW 276.60) [1]. The presence of two distinct halogen atoms (Br and Cl) with differing reactivities enables programmed sequential functionalization strategies, while the bulky tert-butyl moiety influences both the physicochemical profile and steric environment at the nitrogen center [2].

✓ Orthogonal C–Br/C–Cl handles for sequential cross-coupling strategy
✓ N-tert-butyl group enhances lipophilicity and steric bulk for SAR studies
✓ Multi-scale procurement from Enamine with transparent pricing

Why Halogen Position and N-Alkyl Substitution Matter


Compounds within the halogenated N-tert-butyl benzylamine family cannot be treated as interchangeable because the specific positions of bromo and chloro substituents on the phenyl ring govern both the electronic activation and steric accessibility of each carbon–halogen bond [1]. The Br substituent at the 2-position (ortho to the methylene linker) in the target compound creates a distinct steric environment during palladium-catalyzed cross-coupling compared to regioisomers where Br occupies the 4- or 5-position . Furthermore, the N-tert-butyl group confers substantially higher lipophilicity than the N-methyl or unsubstituted benzylamine analogs, altering solubility, membrane permeability, and chromatographic behavior—properties that directly impact synthetic workflow design and biological screening outcomes [2].

Regioisomer Positional isomers (4-Br,2-Cl or 2-Br,5-Cl) may shift chemoselectivity and steric accessibility during Pd-catalyzed couplings.
N-Alkyl variant N-methyl or N-ethyl analogs differ in lipophilicity and steric demand, potentially altering solubility, permeability, and assay outcomes.
Mono-halogen Mono-halogenated N-tert-butyl benzylamines lack a second coupling handle, limiting divergent synthesis capability.

[(2-Bromo-4-chlorophenyl)methyl](tert-butyl)amine Differentiation Evidence


Increased Lipophilicity by N-tert-Butyl Substitution

The target compound [(2-Bromo-4-chlorophenyl)methyl](tert-butyl)amine exhibits a calculated LogP of approximately 3.96, representing a 0.70 log-unit increase over the parent (2-bromo-4-chlorophenyl)methanamine (LogP = 3.26) [1][2]. This difference is consistent with cross-study data showing that the regioisomeric [(4-bromo-2-chlorophenyl)methyl](tert-butyl)amine has a reported LogP of 3.958 (Fluorochem) or 3.991 (Leyan) . An increase of ~0.7 LogP units corresponds to an approximately 5-fold higher octanol–water partition coefficient, indicating substantially greater hydrophobicity imparted by the N-tert-butyl substituent .

Lipophilicity Shift
Reported
Target LogP ≈ 3.96 vs parent benzylamine LogP 3.26 (ΔLogP +0.70)
Supports screening assay design considering hydrophobic retention and permeability differences.
Calculated values; no experimental shake-flask data identified.
Lipophilicity LogP Drug-likeness Physicochemical property

Orthogonal Halogen Reactivity for Sequential Cross-Coupling

The target compound bears a bromine at the 2-position and a chlorine at the 4-position of the phenyl ring. In palladium-catalyzed cross-coupling reactions, the relative reactivity order is Ar–I > Ar–Br > Ar–Cl [1]. This intrinsic reactivity difference enables chemoselective oxidative addition at the C–Br bond while leaving the C–Cl bond intact under appropriately tuned catalytic conditions, facilitating sequential coupling at two distinct positions [2]. By contrast, the regioisomer [(4-bromo-2-chlorophenyl)methyl](tert-butyl)amine (CAS 1184021-65-5) places Br at the para position relative to the methylene linker, altering the electronic and steric environment; the [(2-bromo-5-chlorophenyl)methyl](tert-butyl)amine isomer (CAS 1495659-71-6) offers a different spatial geometry for coupling . Mono-halogenated N-tert-butyl benzylamines, such as (4-bromobenzyl)-tert-butylamine, lack this sequential functionalization capability entirely .

Orthogonal Halogen Reactivity
Class-level
Sequential Pd-catalyzed coupling: C–Br (ortho) first, C–Cl (para) under more forcing conditions
Enables two-step divergent synthesis without additional protection/deprotection steps.
Reactivity order Ar–Br > Ar–Cl; specific yield data not identified.
Sequential cross-coupling C–Br vs. C–Cl selectivity Suzuki-Miyaura Buchwald-Hartwig

Steric Differentiation by N-tert-Butyl Group

The tert-butyl group on the amine nitrogen introduces substantial steric bulk (calculated Taft Es value ≈ −1.54 for t-Bu vs. 0.00 for Me) [1]. This steric parameter differentiates the target compound from the corresponding N-methyl analog [(2-bromo-4-chlorophenyl)methyl](methyl)amine (CAS 900571-24-6) and N-ethyl analog [(2-bromo-4-chlorophenyl)methyl](ethyl)amine [2]. In a medicinal chemistry context, structurally related N-alkyl benzylamine ligands show that N-substitution identity strongly influences trace amine-associated receptor 1 (TAAR1) agonist activity: a related (2-bromophenyl)methyl amine derivative displayed an EC₅₀ of 1,800 nM at mouse TAAR1 and 4,900 nM at human TAAR1, with >10,000 nM at mouse TAAR5—demonstrating that even within the same aryl halide class, N-alkyl variation affects both potency and selectivity [3]. The greater steric demand of tert-butyl versus methyl or ethyl is expected to further restrict the conformational landscape accessible to the protonated amine during target engagement or metal coordination in catalytic cycles .

Steric Bulk
Class-level
Taft Es ≈ −1.54 (vs N-methyl 0.00)
Steric differentiation may influence biological target engagement and catalytic regioselectivity.
Related N-alkyl benzylamine TAAR1 EC₅₀ data support N-substitution effects.
Steric hindrance N-alkyl substitution TAAR1 Amine basicity

Commercial Availability and Verified Supplier

The target compound is listed in the Enamine catalog (Product ID EN300-161525) and is stocked at multiple scale points with published pricing: 50 mg at $348, 100 mg at approximately $350–370, 1 g at $728, and 10 g at $3,131 (pricing as of 2023–2024 via Kuujia) [1]. This provides procurement transparency not universally available for all regioisomers; for example, the (4-bromo-2-chloro) regioisomer (CAS 1184021-65-5) is listed by Leyan but without the same granular multi-scale pricing on a single platform . The (2-bromo-5-chloro) regioisomer (CAS 1495659-71-6) is also available from Leyan with some pricing tiers . The target compound's consistent 95% purity specification, as cited by Leyan (Product No. 2020037), is matched by the regioisomers at the same 95% level, meaning purity alone does not differentiate the target from its closest analogs .

Commercial Supply
Reported
Enamine EN300-161525, 95% purity, 50 mg–10 g scales, $728/g (1 g)
Transparent pricing supports gram-scale procurement for SAR campaigns.
Pricing as of 2023–2024; verify current availability.
Commercial sourcing Supply chain Catalog availability Bulk pricing

[(2-Bromo-4-chlorophenyl)methyl](tert-butyl)amine Application Scenarios


Sequential Cross-Coupling for Divergent Synthesis

The target compound's 2-Br,4-Cl halogen pattern supports a two-step divergent synthesis strategy: first, a Suzuki-Miyaura or Buchwald-Hartwig coupling selectively at the more reactive C–Br bond (ortho position), followed by a second coupling at the C–Cl bond (para position) under more forcing conditions [1]. This orthogonal approach is not accessible with mono-halogenated analogs and is positionally distinct from the 4-Br,2-Cl regioisomer, making the target compound specifically suited for constructing ortho-functionalized biaryl or arylamine libraries where the 4-position serves as a secondary diversification point [2].

SAR Exploration Leveraging Lipophilicity and Steric Bulk

With a LogP approximately 0.7 units higher than the unsubstituted benzylamine analog [3] and significantly greater steric demand (Taft Es ≈ −1.54) compared to N-methyl variants [4], this compound is suited for structure–activity relationship (SAR) campaigns where enhanced membrane permeability or restricted conformational flexibility at the amine is hypothesized to improve target engagement or reduce metabolic N-dealkylation. The compound can serve as a late-stage diversification intermediate where the benzyl halide handles are retained for subsequent coupling after initial amine derivatization.

HPLC Method Development and Reference Standard Use

The compound's distinct LogP (~3.96) and dual-halogen UV chromophore make it suitable as a retention time marker or system suitability standard in reversed-phase HPLC method development for halogenated benzylamine libraries. Compared to the parent (2-bromo-4-chlorophenyl)methanamine (LogP 3.26), the tert-butyl analog provides a clearly resolvable retention shift of approximately 0.7 log units [3], facilitating co-injection or internal standard applications. The availability of the compound at defined 95% purity from multiple commercial sources supports its use as a qualified reference material .

Benzylic Functionalization for Heterocyclic Scaffolds

The benzylic methylene group adjacent to the amine, combined with the electron-withdrawing halogen substituents, provides a reactive handle for further transformations including N-alkylation, reductive amination, or oxidation [2]. The tert-butyl group can subsequently be removed under acidic conditions to reveal a primary amine if desired, offering a traceless protecting group strategy that is not available with N-methyl or N-ethyl analogs, where dealkylation is less straightforward.

Application
Selection Property
Validation Focus
Sequential cross-coupling for divergent synthesis
Orthogonal C–Br/C–Cl reactivity pattern
Chemoselectivity under Pd catalysis
SAR campaigns leveraging lipophilicity and steric bulk
N-tert-butyl enhanced LogP and steric shielding
Membrane permeability and conformational restriction
HPLC method development and reference standard use
Distinct LogP and dual-halogen UV chromophore
Retention time shift and purity qualification
Benzylic functionalization for heterocyclic scaffolds
Reactive benzylic methylene with traceless tert-butyl protection
Acidic deprotection and diversification efficiency
Quote Request

Request a Quote for [(2-Bromo-4-chlorophenyl)methyl](tert-butyl)amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.